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Compound of Interest

Compound Name: Impletol

Cat. No.: B1210412 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is a cornerstone of laboratory safety and environmental responsibility. This

document provides a comprehensive, step-by-step guide for the safe handling and disposal of

Impletol, a compound formulation primarily containing Procaine and Caffeine.

The following procedures are based on the hazardous properties of the individual components

of Impletol and are designed to comply with general pharmaceutical waste regulations. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and local regulations.

Hazard Identification and Data Summary
Impletol is a formulation containing Procaine and Caffeine. The primary hazards are

associated with the active pharmaceutical ingredients. Procaine is classified as toxic if

swallowed, in contact with skin, and fatal if inhaled.[1][2] It can also cause serious eye and skin

irritation and may lead to an allergic skin reaction.[1][2] Caffeine is categorized as harmful or

toxic if swallowed.[3][4][5][6][7]
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Parameter Procaine Hydrochloride Caffeine

CAS Number 51-05-8[1][2] 58-08-2[3][4][6][7]

GHS Hazard Classification

Acute Toxicity, Oral (Category

3)[1][2], Acute Toxicity, Dermal

(Category 3)[1], Acute Toxicity,

Inhalation (Category 1)[1], Skin

Irritation (Category 2)[1], Eye

Irritation (Category 2A)[1], Skin

Sensitization (Category 1)[1][2]

Acute Toxicity, Oral (Category

3 or 4)[3][4][6][7]

Signal Word Danger[2] Warning or Danger[4]

Hazard Statements

H301: Toxic if swallowed[1][2],

H311: Toxic in contact with

skin[1], H330: Fatal if

inhaled[1], H315: Causes skin

irritation[1], H319: Causes

serious eye irritation[1], H317:

May cause an allergic skin

reaction[1][2]

H301/H302: Toxic/Harmful if

swallowed[3][4]

Experimental Protocols: Step-by-Step Disposal
Procedure
This protocol details the necessary steps for the safe disposal of Impletol waste from a

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Impletol waste, ensure you are

wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat
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2. Waste Segregation and Collection:

DO NOT dispose of Impletol down the drain or in the regular trash. This is to prevent the

contamination of water supplies.

All waste containing Impletol, including solutions, contaminated solids (e.g., gloves, weigh

boats, absorbent paper), and empty containers, must be treated as hazardous

pharmaceutical waste.

3. Containerization and Labeling:

Liquid Waste: Collect all aqueous solutions containing Impletol in a designated, sealed, and

leak-proof container made of a compatible material.

Solid Waste: Place all contaminated disposable lab supplies into a separate, clearly marked

hazardous waste container.

Labeling: Clearly label the hazardous waste container with "Hazardous Pharmaceutical

Waste: Impletol (Procaine/Caffeine mixture)" and include relevant hazard pictograms (e.g.,

skull and crossbones, health hazard).

4. Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be well-ventilated and secure.

5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Most pharmaceutical waste is disposed of via incineration by a licensed facility.

Maintain accurate records of the generated waste and its disposal, including a hazardous

waste manifest if required.
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6. Empty Containers:

The original Impletol container, even if empty, will contain residue and must be treated as

hazardous waste.

Alternatively, the container can be triple-rinsed with a suitable solvent (e.g., water or

ethanol). The rinsate must be collected and disposed of as hazardous liquid waste. After

triple-rinsing, the defaced container can be disposed of as regular laboratory glass or plastic,

in accordance with institutional policies.

Workflow for Impletol Disposal
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Start: Impletol Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(No Drain or Trash Disposal)

Is the waste liquid?

Step 3a: Collect in a sealed,
labeled liquid waste container

Yes

Step 3b: Collect in a sealed,
labeled solid waste container

No

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Arrange for Pickup by EHS
or Licensed Contractor

End: Waste Disposed via
Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Impletol waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1210412?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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